Cas no 2228169-66-0 (2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane)

• Product Name: 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane
• CAS No: 2228169-66-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 6386093
• PubChem ID: 165644880
• Update Time: 2025-05-27

2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane
• EN300-1922963
• 2228169-66-0

• Inchi： 1S/C9H8BrClO2/c1-12-9-6(8-4-13-8)2-5(11)3-7(9)10/h2-3,8H,4H2,1H3
• InChI Key： FIQQWSPSXNXOGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C1CO1)Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane

Research Brief on 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane (CAS: 2228169-66-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane (CAS: 2228169-66-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This epoxide derivative, characterized by its halogenated aromatic ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in targeted drug design, particularly in the development of kinase inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the reactive oxirane moiety to create irreversible binding interactions with cysteine residues in the BTK active site, resulting in compounds with picomolar inhibitory potency. The bromo and chloro substituents were found to enhance both binding affinity and metabolic stability, addressing a common challenge in kinase inhibitor development.

Structural-activity relationship (SAR) investigations have revealed that the specific substitution pattern of 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane contributes to its unique reactivity profile. The meta-positioned halogens create an electronic environment that facilitates selective ring-opening reactions, while the ortho-methoxy group provides steric control over nucleophilic attack. These properties have been exploited in the synthesis of complex molecular architectures, including macrocyclic compounds with potential as protein-protein interaction disruptors.

Recent advances in synthetic methodology have improved access to this compound, with a 2024 Nature Protocols publication describing an optimized two-step synthesis from commercially available 3-bromo-5-chloro-2-methoxybenzaldehyde. The reported procedure achieves an 82% overall yield with excellent purity (>99%), addressing previous challenges in large-scale production. This development is particularly significant for medicinal chemistry programs requiring multigram quantities of the intermediate.

Emerging applications in targeted protein degradation have further expanded the utility of 2228169-66-0. Its incorporation into proteolysis-targeting chimeras (PROTACs) has been shown to enhance cellular permeability and linker stability, as reported in a recent ACS Central Science article. The compound's balanced lipophilicity (clogP = 2.8) and moderate molecular weight (MW = 265.5) make it particularly suitable for bifunctional molecule design.

Pharmacokinetic studies of derivatives containing this structural motif have demonstrated favorable drug-like properties, including good oral bioavailability in rodent models (F = 65-78%) and acceptable plasma stability (t1/2 > 4 hours). These findings, published in the European Journal of Pharmaceutical Sciences, suggest that 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane derivatives may overcome common limitations of epoxide-containing therapeutics.

Ongoing research is exploring the compound's potential in covalent inhibitor development beyond kinase targets. Preliminary results presented at the 2024 American Chemical Society National Meeting indicate promising activity against SARS-CoV-2 main protease (Mpro), with the oxirane ring forming a covalent bond with the catalytic cysteine residue. This application could represent a significant expansion of the compound's therapeutic relevance.

In conclusion, 2-(3-bromo-5-chloro-2-methoxyphenyl)oxirane (2228169-66-0) has emerged as a valuable scaffold in modern drug discovery, with applications spanning from traditional small molecule therapeutics to novel modalities like PROTACs. Its unique combination of reactivity, stability, and synthetic accessibility positions it as a key building block for future pharmaceutical development. Continued research into its structure-activity relationships and biological applications is expected to yield additional insights and therapeutic candidates in the coming years.